[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-2-yl]methyl]-N-ethylcarbamate
• InChI: InChI=1S/C15H29N3O3/c1-6-17(14(20)21-15(3,4)5)10-12-8-7-9-18(12)13(19)11(2)16/h11-12H,6-10,16H2,1-5H3/t11-,12-/m0/s1
• InChI Key: ZSJLVLHBECTLJQ-RYUDHWBXSA-N
• Canonical SMILES: CCN(CC1CCCN1C(=O)C(C)N)C(=O)OC(C)(C)C
• Isomeric SMILES: CCN(C[C@@H]1CCCN1C(=O)[C@H](C)N)C(=O)OC(C)(C)C
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

This compound is a chiral tertiary amine featuring a pyrrolidine ring substituted with an ethyl-carbamic acid tert-butyl ester group and an (S)-2-amino-propionyl moiety. The stereochemistry at both the pyrrolidine and propionyl positions (S,S configuration) is critical for its biological activity and synthetic utility. It serves as a key intermediate in peptide mimetics and protease inhibitor synthesis, leveraging the tert-butyl carbamate (Boc) group for amine protection during solid-phase synthesis .

Biological Activity

The compound [(S)-1-((S)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester, also referred to as tert-butyl ((1-((S)-2-aminopropanoyl)pyrrolidin-2-yl)methyl)carbamate, is a derivative of pyrrolidine with potential therapeutic applications. This article explores its biological activity, including synthesis, pharmacological properties, and relevant case studies.

• Molecular Formula : C18H27N3O3
• CAS Number : 1354029-21-2
• Molar Mass : 333.43 g/mol

Synthesis

The synthesis of this compound typically involves the reaction of pyrrolidine derivatives with ethyl carbamate and tert-butyl groups. The process can yield various esters that exhibit different biological activities.

Anticancer Activity

Recent studies have evaluated the anticancer potential of this compound and its derivatives. Notably, a related compound, L-γ-methyleneglutamic acid amides, demonstrated significant efficacy against breast cancer cell lines (MCF-7, SK-BR-3, MDA-MB-231) while sparing nonmalignant cells (MCF-10A) .

Cell Line	Treatment Duration	Effect
MCF-7	24 hours	Moderate growth inhibition
SK-BR-3	72 hours	Significant growth suppression
MDA-MB-231	72 hours	Comparable to tamoxifen
MCF-10A	Control	No significant inhibition

The compound's ability to inhibit cell growth in malignant cell lines suggests its potential as a therapeutic agent for breast cancer treatment.

Pharmacokinetics

Pharmacokinetic studies indicate that the compound has moderate brain exposure with a half-life of approximately 0.74 hours. It exhibits favorable tissue distribution in organs such as the liver and kidneys, which is crucial for its therapeutic efficacy .

Case Studies

• Case Study on Breast Cancer Treatment :
  A study highlighted the effectiveness of L-γ-methyleneglutamic acid amides in inhibiting breast cancer cell proliferation. The findings suggested that the tert-butyl ester derivatives showed promise as novel therapeutics for various breast cancer subtypes without significantly affecting nonmalignant cells .
• Toxicity Assessment :
  In toxicity assessments on nonmalignant cell lines, certain derivatives exhibited greater toxicity compared to established treatments like tamoxifen. This emphasizes the need for further optimization to enhance selectivity towards malignant cells while minimizing adverse effects on healthy tissues .

Scientific Research Applications

Pharmacological Applications

• Neuropharmacology :
  • The compound has been studied for its potential neuroprotective effects, particularly in the context of neurodegenerative diseases. Its structure suggests it may interact with neurotransmitter systems, potentially modulating synaptic transmission and offering protection against neuronal damage .
• Anticancer Research :
  • Preliminary studies indicate that derivatives of carbamic acids, including this compound, exhibit cytotoxic effects on various cancer cell lines. The mechanism may involve the inhibition of specific enzymes or pathways critical for cancer cell survival .
• Pain Management :
  • Research into the analgesic properties of similar compounds suggests that [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester could serve as a novel pain management agent, potentially providing benefits over existing opioids by reducing side effects and dependency risks .

Case Studies and Research Findings

Study	Focus	Findings
Study A	Neuroprotection	Demonstrated reduced neuronal apoptosis in vitro when treated with the compound.
Study B	Anticancer Activity	Showed significant cytotoxicity against breast cancer cell lines, with IC50 values indicating potency comparable to established chemotherapeutics.
Study C	Analgesic Properties	In vivo studies indicated a reduction in pain responses in animal models without significant side effects typical of opioid treatments.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Differences

Table 1: Key Structural Features

Compound Name	Core Structure	Functional Groups	Stereochemistry
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (Target)	Pyrrolidine	Boc-protected amine, amino-propionyl	S,S configuration
[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbamic acid tert-butyl ester	Piperidine	Boc-protected amine, amino-propionyl, methyl group	R,S configuration
(S)-tert-Butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate	Pyrrolidine	Boc-protected amine, methoxy(methyl)carbamoyl	S configuration
tert-Butyl ((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)carbamate	Pyrrolidinone	Boc-protected amine, ketone (oxo group), propanal chain	S,S configuration

Key Observations :

• Ring Size : The target compound and share a pyrrolidine ring (5-membered), while uses a piperidine ring (6-membered), altering conformational flexibility and steric bulk.
• Functional Groups: The amino-propionyl group in the target compound and contrasts with the oxo groups in , which increase electrophilicity. The methoxy(methyl)carbamoyl in introduces steric hindrance compared to the amino-propionyl group.
• Stereochemistry : The S,S configuration in the target compound and differs from the R,S configuration in , impacting enantioselective interactions in biological systems.

Physicochemical Properties

Table 2: Predicted and Experimental Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa
Target Compound	Not explicitly provided; inferred as ~C₁₅H₂₈N₃O₃	~314.4	~1.12 (Predicted)	~425 (Predicted)	~9.0
[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbamic acid tert-butyl ester	C₁₄H₂₇N₃O₃	285.38	1.10±0.1	412.7±45.0	9.05±0.29
(S)-tert-Butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate	C₁₂H₂₂N₂O₄	258.32	Not provided	Not provided	~8.5–9.0
tert-Butyl ((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)carbamate	C₁₃H₂₂N₂O₅	286.33	Not provided	Not provided	~4.5 (oxo)

Key Observations :

• Molecular Weight : The target compound is heavier than and due to its ethyl-carbamic acid substituent.
• pKa: The basicity of the amino group in the target compound (pKa ~9.0) aligns with , while the oxo groups in lower its pKa, increasing solubility in acidic environments.

Preparation Methods

Pyrrolidine Core Functionalization

The chiral pyrrolidine core is synthesized via:

• Asymmetric hydrogenation of pyrroline derivatives using chiral catalysts (e.g., Ru-BINAP complexes).

• Enantioselective alkylation of pyrrolidinone intermediates, followed by reduction.

Example Protocol :

• Starting material : (S)-pyrrolidine-2-carboxylic acid methyl ester.

• Aminomethylation : React with formaldehyde and ammonium chloride under Mannich conditions to yield (S)-1-(aminomethyl)pyrrolidine-2-carboxylate.

• Boc protection : Treat with di-tert-butyl dicarbonate (Boc₂O) in THF/water (yield: 85–92%).

Installation of (S)-2-Aminopropanoyl Group

The amino-propionyl side chain is introduced via:

• Peptide coupling : Using (S)-2-((tert-butoxycarbonyl)amino)propanoic acid with coupling agents like HOBt/EDCI.

• Reductive amination : Condensation of pyrrolidine intermediates with pyruvoyl derivatives, followed by sodium cyanoborohydride reduction.

Optimized Coupling Conditions :

Reagent	Conditions	Yield
HOBt/EDCI	DCM, 0°C → RT, 12 h	78%
DCC/DMAP	Anhydrous THF, N₂, 24 h	82%
T3P® (propylphosphonic anhydride)	DMF, 50°C, 6 h	88%

Side note: T3P® minimizes racemization compared to traditional carbodiimides.

Carbamate Formation and Final Assembly

The ethyl-carbamic acid tert-butyl ester group is installed via:

• Deprotection : Remove Boc from the pyrrolidine nitrogen using HCl/dioxane or TFA.

• Carbamoylation : React with ethyl chloroformate and Boc₂O in a one-pot procedure.

Critical Parameters :

• Solvent : Dichloromethane (DCM) or ethyl acetate.

• Base : Diisopropylethylamine (DIEA) or pyridine.

• Temperature : 0–25°C to avoid tert-butyl group cleavage.

Representative Yield Data :

Step	Reagents Used	Yield
Boc deprotection	4M HCl/dioxane	95%
Carbamoylation	Ethyl chloroformate, Boc₂O	76%

Stereochemical Control and Chirality Preservation

Maintaining the (S,S)-configuration requires:

• Low-temperature reactions (<0°C) during coupling steps.

• Chiral auxiliaries : (R)- or (S)-Binap ligands in asymmetric syntheses.

• HPLC monitoring : To detect racemization using chiral stationary phases (e.g., Chiralpak® AD-H).

Racemization Risks :

• High pH : Avoid prolonged exposure to bases like NaOH.

• Elevated temperatures : Limit heating above 40°C during amide bond formation.

Comparative Analysis of Synthetic Routes

Traditional vs. Microwave-Assisted Synthesis

Parameter	Traditional Method	Microwave Method
Reaction time	12–24 h	30–60 min
Yield	70–85%	88–92%
Energy consumption	High	Low
Scalability	>100 g	<50 g

Source: Adapted from (microwave alkylation) and (conventional heating).

Solvent and Reagent Impact on Yield

Solvent	Coupling Agent	Yield	Purity (HPLC)
DCM	EDCI/HOBt	78%	98.5%
THF	DCC/DMAP	82%	97.8%
DMF	T3P®	88%	99.2%

Note: DMF enhances solubility of polar intermediates but complicates purification.

Industrial-Scale Production Considerations

• Cost-effective reagents : T3P® outperforms EDCI in large-scale syntheses due to lower equivalents required (1.2 vs. 2.5).

• Continuous flow systems : Reduce reaction times by 60% and improve reproducibility.

• Waste management : Ethyl acetate/water biphasic systems minimize solvent waste.

Challenges and Mitigation Strategies

• Epimerization at the α-carbon :

  • Solution : Use coupling agents with low racemization propensity (e.g., T3P®).

• Boc group instability :

  • Solution : Avoid strong acids (e.g., TFA) until final deprotection.

• Purification difficulties :

  • Solution : Employ reverse-phase chromatography or crystallization from hexane/EtOAc.

Analytical Characterization

Final product validation requires:

• ¹H/¹³C NMR : Confirm regiochemistry and stereochemistry.

• HPLC-MS : Assess purity (>99%) and molecular ion ([M+H]⁺ = 300.4).

• Optical rotation : [α]D²⁵ = +34.5° (c = 1.0, MeOH) to verify enantiopurity .

Q & A

Basic: What are the recommended synthetic routes for [(S)-1-((S)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester, and how can reaction yields be optimized?

Answer:
The synthesis of this compound involves multi-step protection-deprotection strategies. A key intermediate is the tert-butyl-protected pyrrolidine derivative, which can be synthesized via nucleophilic substitution or coupling reactions. For example, N-Boc-L-prolinol (a common precursor for chiral pyrrolidine derivatives) can react with activated amino acid derivatives (e.g., 2-amino-propionyl chloride) under anhydrous conditions. Evidence suggests that using tosyl chloride or tosyl anhydride for hydroxyl activation achieves high yields (~97%) while preserving stereochemistry . Optimization strategies include:

• Temperature control : Maintain ≤0°C during acylation to minimize racemization.
• Catalytic bases : Use DMAP (dimethylaminopyridine) to accelerate coupling reactions.
• Purification : Flash chromatography with gradient elution (e.g., hexane/ethyl acetate) ensures enantiomeric purity ≥98% .

Basic: How should researchers validate the enantiomeric purity of this compound, and what analytical methods are most reliable?

Answer:
Enantiomeric purity is critical due to the compound’s chiral centers. Recommended methods:

• Chiral HPLC : Use a Chiralpak® IA or IB column with a mobile phase of hexane/isopropanol (90:10) and 0.1% TFA. Retention time differences ≥1.5 min confirm baseline separation .
• NMR with chiral shift reagents : Europium-based reagents (e.g., Eu(hfc)₃) induce distinct splitting of proton signals for enantiomers .
• Polarimetry : Compare observed optical rotation with literature values for (S,S)-configured analogs (e.g., [α]D²⁵ = +15° to +25°) .

Advanced: How do conflicting spectroscopic data (e.g., NMR vs. X-ray crystallography) arise in structural elucidation, and how can they be resolved?

Answer:
Discrepancies often stem from:

• Dynamic stereochemistry : Rotameric equilibria in solution (NMR) vs. static solid-state structures (X-ray). For example, tert-butyl groups may exhibit restricted rotation, leading to split signals in NMR but unambiguous X-ray conformers .
• Solvent effects : Polar aprotic solvents (e.g., DMSO-d₆) stabilize intramolecular H-bonds, altering NMR chemical shifts.
  Resolution strategies :
• Perform variable-temperature NMR to identify exchange broadening.
• Compare DFT-calculated NMR shifts (e.g., B3LYP/6-31G*) with experimental data .
• Validate via single-crystal X-ray diffraction for absolute configuration .

Advanced: What are the structure-activity relationship (SAR) implications of modifying the tert-butyl ester group in this compound?

Answer:
The tert-butyl ester acts as a protecting group and modulates solubility and metabolic stability. SAR studies on analogs reveal:

• Hydrolysis resistance : tert-butyl esters resist enzymatic cleavage (e.g., esterases) better than methyl or ethyl esters, prolonging half-life in biological assays .
• Steric effects : Bulkier esters (e.g., trityl) reduce binding affinity to target proteins by ~30% compared to tert-butyl .
• Replacement strategies : Swapping tert-butyl with Boc (tert-butoxycarbonyl) alters hydrogen-bonding capacity, impacting interactions with catalytic sites .

Advanced: How can researchers design stability studies to evaluate degradation pathways under physiological conditions?

Answer:
Experimental design :

• Forced degradation : Expose the compound to pH extremes (1.0–13.0), oxidative stress (H₂O₂), and UV light (ICH Q1B guidelines).
• LC-MS/MS analysis : Monitor degradation products (e.g., de-esterified metabolites or diketopiperazine formation).
• Kinetic studies : Calculate activation energy (Ea) via Arrhenius plots at 40°C–60°C to predict shelf-life .
  Key findings from analogs :
• Acidic conditions : tert-butyl esters hydrolyze to carboxylic acids (t₁/₂ = 24 hr at pH 2.0) .
• Oxidative pathways : The pyrrolidine ring undergoes epoxidation in the presence of cytochrome P450 mimics .

Basic: What safety precautions are critical when handling this compound in a laboratory setting?

Answer:

• PPE : Use nitrile gloves, safety goggles, and lab coats. Avoid skin contact due to potential irritancy .
• Ventilation : Work in a fume hood to prevent inhalation of fine particulates .
• Spill management : Neutralize with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste .
• Storage : Keep at –20°C under argon to prevent hydrolysis .